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Compound of Interest

Compound Name: Dysprosium telluride

Cat. No.: B084839

For researchers, scientists, and professionals in drug development, the proper handling of
specialized chemical compounds is paramount to ensuring laboratory safety and experimental
integrity. This guide provides essential, immediate safety and logistical information for the
handling of Dysprosium telluride, including detailed operational and disposal plans.

Health Hazard Information

Dysprosium telluride is a compound for which the specific toxicological properties have not
been fully investigated.[1] However, due to its constituent elements, it is crucial to handle it with
care. The primary hazards are associated with the tellurium component and the potential for
dust formation from the solid material.[1]

Exposure to tellurium compounds can lead to a range of health effects. Short-term exposure
can cause irritation to the skin, eyes, nose, and throat.[2] Inhalation may lead to respiratory
irritation, coughing, and shortness of breath, with higher exposures potentially causing a build-
up of fluid in the lungs (pulmonary edema), which is a medical emergency.[2] Other symptoms
of acute exposure can include headache, fatigue, dizziness, and weakness.[2]

Chronic exposure to tellurium can result in a characteristic garlic-like odor on the breath and in
sweat, a metallic taste, nausea, vomiting, and loss of appetite.[2][3] It may also affect the liver,
kidneys, and central nervous system.[2]

Personal Protective Equipment (PPE)
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The following personal protective equipment should be worn when handling Dysprosium
telluride to minimize exposure:

PPE Category Item Standard/Specification

o OSHA's eye and face
Safety glasses with side- ] ) ]
protection regulations in 29
CFR 1910.133 or European

Standard EN166[4]

Eye/Face Protection shields or chemical safety

goggles

i . Chemical-resistant gloves
Skin Protection o
(e.g., nitrile rubber)

Lab coat or other protective )
To prevent skin exposure[4]

clothing
Recommended when dust is
NIOSH/MSHA or European generated or if exposure limits
Respiratory Protection Standard EN 149 approved are exceeded. A particulates
respirator filter conforming to EN 143 is a

suitable filter type.[4]

Operational Plan: Step-by-Step Handling Protocol

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[4][5]

e Ensure that an eyewash station and safety shower are readily accessible.

o Keep the material away from heat, sparks, open flames, and hot surfaces.[4][6]

e Ground and bond containers and receiving equipment to prevent static discharge.[4]
o Use explosion-proof electrical, ventilating, and lighting equipment.[4]

e Handle under an inert gas, such as argon, as dysprosium can be air and moisture sensitive.

[1][6]
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2. Handling Dysprosium Telluride:

e Avoid dust formation.[1][4]

e Do not breathe dust or fumes.[1][5]

e Avoid contact with skin and eyes.[1]

e Do not eat, drink, or smoke when using this product.[5]

e Wash hands thoroughly after handling.[5][7]

3. Storage:

o Store in a tightly closed container in a dry and well-ventilated place.[4][5]

o Store away from incompatible materials such as acids, halogens, acid chlorides, and
oxidizing agents.[1][4]

e Protect from moisture.[1][4]

Emergency First-Aid Procedures

In case of exposure to Dysprosium telluride, follow these first-aid measures:
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Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation
artificial respiration. Seek medical attention.[1]
[4]
Remove contaminated clothing. Brush off loose
particles from the skin.[4] Wash the affected
Skin Contact area with plenty of soap and water for at least

15 minutes.[1][4] If skin irritation persists, call a

physician.[4]

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[4]
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek medical attention.[1][2]

Clean the mouth with water and drink plenty of
Ingestion water afterward. Do not induce vomiting. Seek

medical attention if symptoms occur.[1][4]

Disposal Plan

All waste and residues of Dysprosium telluride must be disposed of in accordance with local,
state, and federal regulations.

o Waste Collection: Sweep up the material and shovel it into suitable, closed containers for
disposal.[4] Avoid generating dust.

» Contamination: Do not allow the material to contaminate ground water systems or be flushed
into surface water or sanitary sewer systems.[4]

» Disposal Facility: Dispose of the contents and container at an approved waste disposal plant.

[4]15]

Workflow for Safe Handling of Dysprosium Telluride
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Safe Handling Workflow for Dysprosium Telluride
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Caption: Workflow for the safe handling of Dysprosium telluride from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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